1-(Bis(benzyloxy)phosphoryl)-2-hydroxypropyl 4-Methylbenzenesulfonate

• Molecular Formula: C24H27O7PS
• Molecular Weight: 490.5 g/mol
• IUPAC Name: [1-bis(phenylmethoxy)phosphoryl-2-hydroxypropyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C24H27O7PS/c1-19-13-15-23(16-14-19)33(27,28)31-24(20(2)25)32(26,29-17-21-9-5-3-6-10-21)30-18-22-11-7-4-8-12-22/h3-16,20,24-25H,17-18H2,1-2H3
• InChI Key: HSDXYUCFLAAOTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC(C(C)O)P(=O)(OCC2=CC=CC=C2)OCC3=CC=CC=C3

Description

1-(Bis(benzyloxy)phosphoryl)-2-hydroxypropyl 4-Methylbenzenesulfonate is a complex organic compound known for its multifaceted roles in various chemical processes. It features both phosphoryl and sulfonate groups, allowing for diverse reactivity and significant utility in synthetic organic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of 1-(Bis(benzyloxy)phosphoryl)-2-hydroxypropyl 4-Methylbenzenesulfonate typically begins with a phosphoryl chloride derivative reacting with benzyl alcohol to yield bis(benzyloxy)phosphoryl chloride. This intermediate is then reacted with 2-hydroxypropyl 4-Methylbenzenesulfonate under controlled temperature and solvent conditions, typically in the presence of a base like triethylamine to facilitate the reaction.

Industrial Production Methods: : On an industrial scale, the synthesis might involve larger reactors with precise temperature and pressure controls. The use of continuous flow reactors can enhance efficiency and yield. Optimization of solvent and purification processes ensures high purity of the final compound.

Chemical Reactions Analysis

Types of Reactions: : 1-(Bis(benzyloxy)phosphoryl)-2-hydroxypropyl 4-Methylbenzenesulfonate undergoes several types of reactions:

• Oxidation and Reduction: : The compound's phosphoryl group can participate in oxidation-reduction reactions, typically involving reagents like hydrogen peroxide or sodium borohydride.

• Substitution Reactions: : The sulfonate group can undergo nucleophilic substitution, especially with alkoxides or amines.

Common Reagents and Conditions: : Common reagents include alkoxides, amines, sodium borohydride, and hydrogen peroxide. Reaction conditions vary, but typically involve temperatures ranging from -20°C to room temperature, and solvents like dichloromethane or toluene.

Major Products Formed: : Products vary based on reaction type but may include phosphoryl amides or substituted sulfonates. The stereochemistry of the product can be critical in defining its subsequent applications.

Scientific Research Applications

1-(Bis(benzyloxy)phosphoryl)-2-hydroxypropyl 4-Methylbenzenesulfonate is used in various fields of research:

• Chemistry: : It serves as an intermediate in the synthesis of complex molecules, particularly in the development of phosphoryl-based catalysts.

• Biology: : It is employed in the study of enzyme inhibitors and the phosphorylation process, critical in many biological pathways.

• Industry: : It is used in the production of flame retardants and plasticizers due to its unique chemical properties.

Mechanism of Action

The compound exerts its effects through interactions at the molecular level, often involving its phosphoryl and sulfonate groups. These interactions can influence biological pathways by mimicking natural substrates or inhibitors, thereby affecting enzymatic activities and cellular processes. Its mechanism often involves binding to active sites on proteins or enzymes, altering their configuration and activity.

Comparison with Similar Compounds

Compared to other compounds featuring phosphoryl and sulfonate groups, 1-(Bis(benzyloxy)phosphoryl)-2-hydroxypropyl 4-Methylbenzenesulfonate stands out due to its specific structural arrangement and resulting reactivity.

Similar Compounds

• Phosphorylated Alcohols: : Differ in their substituent groups and reactivity.

• Sulfonated Esters: : While similar, their lack of a phosphoryl group alters their chemical behavior.

• Phosphoryl Amides: : These compounds, while sharing the phosphoryl group, engage differently in chemical reactions due to the presence of amide functionality.

This blend of unique functional groups within 1-(Bis(benzyloxy)phosphoryl)-2-hydroxypropyl 4-Methylbenzenesulfonate underscores its versatility and value across various fields of research and industry.